![molecular formula C8H12N2O3S2 B6278810 [(4-aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone CAS No. 2649035-65-2](/img/no-structure.png)
[(4-aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone
Overview
Description
[(4-Aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone, commonly referred to as ABIMS, is an organic compound with a wide range of applications in the chemical and pharmaceutical industries. ABIMS is an important intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. It is also a key intermediate in the synthesis of sulfonamides and sulfonamide derivatives. ABIMS has been used in the synthesis of antibiotics, analgesics, antimalarials, and other drugs. The compound is also used in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of ABIMS is not fully understood. However, it is believed that the compound acts as a nucleophile in the reaction with 4-aminobenzenesulfonyl chloride. The reaction produces a sulfonamide, which is then further reacted with dimethylformamide, dimethyl sulfoxide, or dimethyl sulfone to produce ABIMS.
Biochemical and Physiological Effects
ABIMS has been found to have a variety of biochemical and physiological effects. It has been found to have an anti-inflammatory effect and has been used in the treatment of rheumatoid arthritis. ABIMS has also been found to have an anti-tumor effect and has been used in the treatment of certain types of cancer. Additionally, ABIMS has been found to have an anti-bacterial effect and has been used in the treatment of various bacterial infections.
Advantages and Limitations for Lab Experiments
ABIMS has several advantages for use in laboratory experiments. The compound is relatively inexpensive and readily available. Additionally, the compound is easy to use and the reactions are generally fast and efficient. However, there are some limitations to using ABIMS in laboratory experiments. The compound is highly toxic and should be handled with care. Additionally, the compound is volatile and is easily degraded by light and air.
Future Directions
In the future, ABIMS may be used in the synthesis of new drugs and materials. Additionally, further research into the biochemical and physiological effects of ABIMS may lead to new treatments for various diseases and conditions. ABIMS may also be used in the synthesis of polymers and other materials. Finally, further research into the mechanism of action of ABIMS may lead to the development of new synthetic methods.
Synthesis Methods
ABIMS can be synthesized in a variety of ways. The most common method of synthesis is the reaction of 4-aminobenzenesulfonyl chloride with dimethylformamide in the presence of sodium hydroxide. This reaction produces ABIMS in high yields. Other methods of synthesis include the reaction of 4-aminobenzenesulfonyl chloride with dimethyl sulfoxide in the presence of sodium hydroxide, and the reaction of 4-aminobenzenesulfonyl chloride with dimethyl sulfone in the presence of sodium hydroxide.
Scientific Research Applications
ABIMS is used extensively in scientific research and has been found to be a useful reagent for the synthesis of various compounds. It is used as an intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds. ABIMS is also used in the synthesis of sulfonamides and sulfonamide derivatives, which are important components of many drugs. ABIMS is also used in the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(4-aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone involves the reaction of 4-aminobenzenesulfonyl chloride with dimethyl sulfide in the presence of a base to form the intermediate [(4-aminobenzenesulfonyl)imino]dimethyl sulfide. This intermediate is then oxidized using hydrogen peroxide to yield the final product, [(4-aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone.", "Starting Materials": [ "4-aminobenzenesulfonyl chloride", "dimethyl sulfide", "base", "hydrogen peroxide" ], "Reaction": [ "Step 1: 4-aminobenzenesulfonyl chloride is added to a solution of dimethyl sulfide in the presence of a base such as triethylamine.", "Step 2: The reaction mixture is stirred at room temperature for several hours until the intermediate [(4-aminobenzenesulfonyl)imino]dimethyl sulfide is formed.", "Step 3: Hydrogen peroxide is added to the reaction mixture to oxidize the intermediate to the final product, [(4-aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone.", "Step 4: The reaction mixture is then filtered and the product is purified using standard techniques such as column chromatography." ] } | |
CAS RN |
2649035-65-2 |
Product Name |
[(4-aminobenzenesulfonyl)imino]dimethyl-lambda6-sulfanone |
Molecular Formula |
C8H12N2O3S2 |
Molecular Weight |
248.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
